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Introduction
This technical guide addresses the physical properties of the compound Ethyl 2-methyl-2-
(pyridin-3-YL)propanoate. It is important to note that a comprehensive search of available

scientific literature and chemical databases has revealed a significant lack of experimentally

determined physical property data for this specific molecule. This guide, therefore, serves a

dual purpose: to transparently communicate the current knowledge gap and to provide a robust

framework for the experimental determination of these properties.

To offer a point of reference, this document includes computed physical property data for the

closely related isomer, Ethyl 2-methyl-2-(pyridin-2-yl)propanoate. Furthermore, detailed,

generalized experimental protocols for determining key physical characteristics of novel organic

compounds are provided. These methodologies are intended to guide researchers in the

systematic characterization of Ethyl 2-methyl-2-(pyridin-3-YL)propanoate.
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Data Presentation: A Comparative Look at a
Structural Isomer
While no experimental data is available for Ethyl 2-methyl-2-(pyridin-3-YL)propanoate,

predicted data for its pyridin-2-yl isomer offers some insight into its potential physicochemical

characteristics. The following table summarizes these computed properties.

Physical Property
Computed Value (for Ethyl
2-methyl-2-(pyridin-2-
yl)propanoate)

Data Source

Molecular Formula C₁₁H₁₅NO₂ PubChem

Molecular Weight 193.24 g/mol PubChem[1][2]

Exact Mass 193.110278721 Da PubChem[1]

XLogP3 2.1 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Topological Polar Surface Area 39.2 Å² PubChem[1]

It is crucial to reiterate that the data presented in this table is for a structural isomer and should

be used with caution as a predictive tool for the properties of Ethyl 2-methyl-2-(pyridin-3-
YL)propanoate.

Experimental Protocols
The following section outlines standard experimental methodologies for the determination of

key physical properties applicable to a novel organic compound such as Ethyl 2-methyl-2-
(pyridin-3-YL)propanoate.

1. Melting Point Determination
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The melting point is a fundamental physical property that provides an indication of the purity of

a solid compound.

Methodology: A small, finely powdered sample of the compound is packed into a capillary

tube, which is then placed in a melting point apparatus (e.g., a Mel-Temp apparatus or a

Thiele tube).[3] The apparatus is heated slowly, and the temperature range from the point at

which the first drop of liquid appears to the temperature at which the entire sample is liquid is

recorded as the melting range.[4] For a pure compound, this range is typically narrow (0.5-

1.0°C). An initial rapid determination can be performed to find an approximate melting point,

followed by a slower, more precise measurement.

2. Boiling Point Determination

For liquid compounds, the boiling point is a key characteristic property.

Methodology: The boiling point can be determined using a small-scale method with a Thiele

tube or a MelTemp apparatus.[5][6] A small amount of the liquid is placed in a small test tube

or vial, and a capillary tube, sealed at one end, is inverted and placed within the liquid.[6][7]

The setup is attached to a thermometer and heated.[6] A stream of bubbles will emerge from

the capillary tube as the liquid is heated above its boiling point.[6] The heat source is then

removed, and the temperature at which the liquid is drawn back into the capillary tube is

recorded as the boiling point.[6]

3. Solubility Assessment

Understanding the solubility of a compound in various solvents is critical for its handling,

formulation, and purification.

Methodology: A qualitative assessment of solubility can be performed by adding a small,

measured amount of the compound to a test tube containing a specific volume of a solvent

(e.g., water, ethanol, acetone, hexane). The mixture is agitated, and the compound is

observed for dissolution.[8] For quantitative analysis, a saturated solution is prepared, and

the concentration of the dissolved compound is determined using techniques like

spectroscopy or chromatography.[9] The "like dissolves like" principle is a useful guideline,

suggesting that polar compounds are more soluble in polar solvents and non-polar

compounds in non-polar solvents.[10]
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4. Density Measurement

The density of a liquid compound is its mass per unit volume.

Methodology: For liquids, density can be determined using a pycnometer or a digital density

meter.[11][12] A pycnometer is a flask with a precise, known volume. The pycnometer is

weighed empty, then filled with the liquid and weighed again. The density is calculated by

dividing the mass of the liquid by the volume of the pycnometer.[11] Digital density meters

operate on the principle of an oscillating U-tube, where the frequency of oscillation changes

with the density of the liquid in the tube.[12][13]

5. Refractive Index Determination

The refractive index is a measure of how light propagates through a substance and is a

characteristic property of liquids.

Methodology: The refractive index is typically measured using a refractometer, such as an

Abbe refractometer.[14] A few drops of the liquid sample are placed on the prism of the

refractometer. Light is passed through the sample, and the angle of refraction is measured.

[14] This measurement is temperature-dependent, so the temperature at which the

measurement is taken should be recorded. More advanced methods may use optical time-

domain reflectometers.[15]

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a novel organic compound.
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Caption: Workflow for the Determination of Physical Properties.
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Signaling Pathways
A thorough review of the scientific literature did not yield any information regarding the

biological activity or associated signaling pathways for Ethyl 2-methyl-2-(pyridin-3-
YL)propanoate. The characterization of its physical properties is a prerequisite for any future

biological studies.

Conclusion
This technical guide highlights the absence of experimentally determined physical property

data for Ethyl 2-methyl-2-(pyridin-3-YL)propanoate. By providing computed data for a close

structural isomer and detailing robust, standard experimental protocols, this document equips

researchers with the necessary framework to systematically characterize this compound. The

successful determination of these fundamental properties is a critical first step in enabling

further research and development involving this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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